![molecular formula C21H32N2O B216153 4-[4-(2,6-diisopropylphenoxy)butyl]-3,5-dimethyl-1H-pyrazole](/img/structure/B216153.png)
4-[4-(2,6-diisopropylphenoxy)butyl]-3,5-dimethyl-1H-pyrazole
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Overview
Description
4-[4-(2,6-diisopropylphenoxy)butyl]-3,5-dimethyl-1H-pyrazole, also known as GW501516, is a synthetic drug that has gained significant attention in the scientific community due to its potential applications in various fields such as sports medicine, cancer research, and cardiovascular health. GW501516 is a selective agonist of peroxisome proliferator-activated receptor delta (PPARδ), which is a nuclear receptor that plays a crucial role in regulating lipid metabolism, glucose homeostasis, and inflammation.
Mechanism of Action
4-[4-(2,6-diisopropylphenoxy)butyl]-3,5-dimethyl-1H-pyrazole exerts its effects by binding to PPARδ, which is a transcription factor that regulates the expression of genes involved in lipid metabolism, glucose homeostasis, and inflammation. Upon binding to PPARδ, this compound induces a conformational change that allows the receptor to bind to DNA and activate the expression of target genes. This leads to an increase in oxidative metabolism, mitochondrial biogenesis, and fatty acid oxidation, which results in enhanced endurance and performance.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It increases the expression of genes involved in oxidative metabolism and mitochondrial biogenesis, which leads to enhanced endurance and performance. It also improves lipid metabolism by increasing the expression of genes involved in fatty acid oxidation and reducing the expression of genes involved in lipogenesis. Additionally, this compound has been shown to reduce inflammation by inhibiting the expression of pro-inflammatory cytokines and increasing the expression of anti-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
4-[4-(2,6-diisopropylphenoxy)butyl]-3,5-dimethyl-1H-pyrazole has several advantages for lab experiments. It is a potent and selective agonist of PPARδ, which allows for precise control of the target pathway. It is also relatively stable and can be easily synthesized in large quantities. However, there are also limitations to using this compound in lab experiments. It has been shown to have off-target effects on other nuclear receptors, which can complicate data interpretation. Additionally, its long-term effects on human health are not well understood, which raises concerns about its safety.
Future Directions
There are several future directions for research on 4-[4-(2,6-diisopropylphenoxy)butyl]-3,5-dimethyl-1H-pyrazole. One area of interest is its potential applications in the treatment of metabolic disorders such as diabetes and obesity. Another area of interest is its potential as a therapeutic agent for cardiovascular diseases. Additionally, more research is needed to fully understand the long-term effects of this compound on human health and to develop safer and more effective analogs.
Synthesis Methods
4-[4-(2,6-diisopropylphenoxy)butyl]-3,5-dimethyl-1H-pyrazole is synthesized through a multistep process that involves the reaction of 2,6-diisopropylphenol with butyl bromide to form 4-(2,6-diisopropylphenoxy)butyl bromide, which is then reacted with 3,5-dimethylpyrazole to yield this compound. The synthesis process is complex and requires careful control of reaction conditions to ensure high yields and purity.
Scientific Research Applications
4-[4-(2,6-diisopropylphenoxy)butyl]-3,5-dimethyl-1H-pyrazole has been extensively studied for its potential applications in various fields of scientific research. In sports medicine, this compound has been shown to enhance endurance and performance by increasing the expression of genes involved in oxidative metabolism and mitochondrial biogenesis. In cancer research, this compound has been investigated for its potential to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In cardiovascular health, this compound has been studied for its ability to reduce inflammation, improve lipid metabolism, and prevent atherosclerosis.
properties
Molecular Formula |
C21H32N2O |
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Molecular Weight |
328.5 g/mol |
IUPAC Name |
4-[4-[2,6-di(propan-2-yl)phenoxy]butyl]-3,5-dimethyl-1H-pyrazole |
InChI |
InChI=1S/C21H32N2O/c1-14(2)18-11-9-12-19(15(3)4)21(18)24-13-8-7-10-20-16(5)22-23-17(20)6/h9,11-12,14-15H,7-8,10,13H2,1-6H3,(H,22,23) |
InChI Key |
PKJDCLNCDUROOR-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=NN1)C)CCCCOC2=C(C=CC=C2C(C)C)C(C)C |
Canonical SMILES |
CC1=C(C(=NN1)C)CCCCOC2=C(C=CC=C2C(C)C)C(C)C |
Origin of Product |
United States |
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